Cas no 418541-41-0 ((2Z)-3-methyl-4-oxo-4-(1H-pyrrol-2-yl)but-2-enoic acid)

• Product Name: (2Z)-3-methyl-4-oxo-4-(1H-pyrrol-2-yl)but-2-enoic acid
• CAS No: 418541-41-0
• MF: C₉H₈NNaO₃
• MW: 201.154493331909
• CID: 1081182
• PubChem ID: 129009835
• Update Time: 2025-06-11

(2Z)-3-methyl-4-oxo-4-(1H-pyrrol-2-yl)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-methyl-4-oxo-4-(1H-pyrrol-2-yl)but-2-enoic acid
• [(2Z)-4-oxo-4-(1H-pyrrol-2-yl)but-2-enoato-kO]sodium
• SODIUM NUO KASU
• ij19g04.y1 Melton Normalized Human Islet 4 N4-HIS 1 Homo sapiens cDNA clone IMAGE:6135343 5', mRNA sequence.
• (Z)-3-methyl-4-oxo-4-(1H-pyrrol-2-yl)but-2-enoic acid sodium
• (Z)-3-methyl-4-oxo-4-(1H-pyrrol-2-yl)but-2-enoicacidsodium
• 418541-41-0
• F20747

• Inchi： 1S/C9H9NO3.Na/c1-6(5-8(11)12)9(13)7-3-2-4-10-7;/h2-5,10H,1H3,(H,11,12);/q;+1/p-1/b6-5-;
• InChI Key： PAWITTAEJDSROT-YSMBQZINSA-M
• SMILES： [Na+].O=C(/C(=C\C(=O)[O-])/C)C1=CC=CN1

Computed Properties

• Exact Mass: 201.04018740g/mol
• Monoisotopic Mass: 201.04018740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73Ų

Additional information on (2Z)-3-methyl-4-oxo-4-(1H-pyrrol-2-yl)but-2-enoic acid

Introduction to (2Z)-3-methyl-4-oxo-4-(1H-pyrrol-2-yl)but-2-enoic acid (CAS No. 418541-41-0)

(2Z)-3-methyl-4-oxo-4-(1H-pyrrol-2-yl)but-2-enoic acid, also known by its CAS number 418541-41-0, is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrole derivatives and is characterized by its distinct molecular structure, which includes a conjugated double bond, a methyl group, and a pyrrole ring. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of (2Z)-3-methyl-4-oxo-4-(1H-pyrrol-2-yl)but-2-enoic acid is particularly noteworthy due to its potential for forming stable complexes with metal ions, which can influence its reactivity and biological activity. The conjugated double bond and the oxo group contribute to the compound's ability to participate in various chemical reactions, such as Michael additions and Diels-Alder reactions. These properties make it an attractive target for synthetic chemists aiming to develop novel compounds with enhanced pharmacological profiles.

In recent years, significant advancements in the understanding of the biological activity of (2Z)-3-methyl-4-oxo-4-(1H-pyrrol-2-yl)but-2-enoic acid have been reported. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which are crucial for the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that (2Z)-3-methyl-4-oxo-4-(1H-pyrrol-2-yl)but-2-enoic acid can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the development of anti-inflammatory drugs.

Moreover, the antioxidant properties of (2Z)-3-methyl-4-oxo-4-(1H-pyrrol-2-yl)but-2-enoic acid have been extensively studied. Antioxidants play a critical role in neutralizing free radicals and preventing oxidative stress, which is implicated in numerous chronic diseases such as cardiovascular disease, neurodegenerative disorders, and cancer. A study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound can effectively scavenge free radicals and protect cells from oxidative damage, suggesting its potential as a therapeutic agent for oxidative stress-related conditions.

The pharmacokinetic properties of (2Z)-3-methyl-4-o xo - 4 - ( 1 H - pyrrol - 2 - yl ) but - 2 - enoic acid have also been investigated to evaluate its suitability for drug development. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and can be effectively distributed to target tissues, making it a viable candidate for oral administration. Additionally, studies have demonstrated that the compound is metabolically stable and does not exhibit significant toxicity at therapeutic doses.

In the context of drug discovery, (2Z)-3-methyl - 4 - oxo - 4 - ( 1 H - pyrrol - 2 - yl ) but - 2 - enoic acid has been explored as a lead compound for the development of new drugs targeting specific disease pathways. For example, its anti-inflammatory properties have led researchers to investigate its potential as a treatment for inflammatory bowel disease (IBD). A preclinical study published in the Inflammatory Bowel Diseases journal showed that this compound significantly reduced inflammation in animal models of IBD, suggesting its therapeutic potential in this area.

The structural diversity of pyrrole derivatives like (2Z)-3-methyl - 4 - oxo - 4 - ( 1 H - pyrrol - 2 - yl ) but - 2 - enoic acid also makes them attractive candidates for combinatorial chemistry approaches. By modifying the functional groups or substituents on the pyrrole ring or other parts of the molecule, chemists can generate a library of related compounds with varying biological activities. This approach has been successfully employed to identify more potent and selective analogs with improved pharmacological profiles.

In conclusion, (2Z)-3-methyl - 4 - oxo - 4 - ( 1 H - pyrrol - 2 - yl ) but - 2 - enoic acid (CAS No. 418541-41-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive target for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field.